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Introduction

trans-1,2-Diaminocyclohexane (DACH) is a crucial chiral building block in asymmetric

synthesis, serving as a precursor for various C₂-symmetric ligands used in catalytic processes.

[1] The racemic mixture of trans-1,2-diaminocyclohexane can be efficiently separated into its

constituent (1R,2R) and (1S,2S) enantiomers through classical resolution. This process relies

on the formation of diastereomeric salts with a chiral resolving agent, most commonly tartaric

acid.[1][2] The differing solubilities of these diastereomeric salts allow for their separation by

fractional crystallization. This document provides a detailed protocol for the resolution of

racemic trans-1,2-diaminocyclohexane using L-(+)-tartaric acid and D-(-)-tartaric acid.

Principle of Resolution

The resolution of racemic trans-1,2-diaminocyclohexane is achieved by reacting the racemic

amine with an enantiomerically pure acid, such as L-(+)-tartaric acid. This reaction forms a pair

of diastereomeric salts: ((1R,2R)-diammoniumcyclohexane mono-(+)-tartarate) and ((1S,2S)-

diammoniumcyclohexane mono-(+)-tartarate). These diastereomers possess different physical

properties, including solubility, which enables their separation.[2][3][4] The less soluble

diastereomer crystallizes out of the solution and can be isolated by filtration. Subsequently, the
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pure enantiomer of the diamine is liberated from the diastereomeric salt by treatment with a

base.

Experimental Protocols
Materials and Equipment:

Racemic trans-1,2-diaminocyclohexane

L-(+)-tartaric acid or D-(-)-tartaric acid

Distilled water

Glacial acetic acid

Methanol

Dichloromethane

4M Sodium hydroxide (NaOH) solution

Round bottom flask (100 mL)

Stirring apparatus

Heating mantle or water bath

Ice bath

Vacuum filtration apparatus (Büchner funnel, filter flask)

Separatory funnel

Rotary evaporator

Protocol for the Resolution of (±)-trans-1,2-Diaminocyclohexane using L-(+)-Tartaric Acid:

Diastereomeric Salt Formation:
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In a 100 mL round bottom flask, dissolve 1.48 g (9.86 mmol) of L-(+)-tartaric acid in 5 mL

of distilled water with stirring at room temperature until complete dissolution.[5][6]

To this solution, add 2.36 g (19.7 mmol) of racemic trans-1,2-diaminocyclohexane at a rate

that allows the reaction temperature to reach approximately 70°C.[5][6]

Slowly add 0.96 mL (17 mmol) of glacial acetic acid to the resulting solution, ensuring the

temperature does not exceed 90°C. A white precipitate will form immediately.[5][6]

Vigorously stir the slurry as it cools to room temperature.[5][6]

Separation of the Diastereomeric Salt:

Cool the mixture in an ice bath to below 5°C.[5][6][7]

Collect the precipitate by vacuum filtration.[5][6][7]

Wash the filter cake with 3 mL of cold water (5°C) and then with 5 x 3 mL of methanol.[5]

[6][7]

The resulting white solid is (1R,2R)-1,2-diammoniumcyclohexane mono-(+)-tartarate.

Liberation of the Free Amine:

Suspend the collected diastereomeric salt in 5 mL of dichloromethane.[5][6]

Add 3 mL of 4M NaOH solution and stir the mixture.[5][6]

Transfer the mixture to a separatory funnel and extract the aqueous layer with ether.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield (1R,2R)-1,2-diaminocyclohexane as a colorless oil.[5][6]

To obtain the (1S,2S)-enantiomer, D-(-)-tartaric acid can be used as the resolving agent, which

will preferentially crystallize the (1S,2S)-1,2-diammoniumcyclohexane mono-(-)-tartarate salt.[5]

[6]
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Compound
Resolving

Agent
Yield of Salt

Specific

Rotation of Salt

[α]D²⁰ (c=2 in

H₂O)

Enantiomeric

Excess (ee)

(1R,2R)-1,2-

diammoniumcycl

ohexane mono-

(+)-tartarate

L-(+)-tartaric acid 90% +12.3° >99%

(1S,2S)-1,2-

diammoniumcycl

ohexane mono-

(-)-tartarate

D-(-)-tartaric acid 90% -12.3° >99%

Table 1: Summary of quantitative data for the resolution of racemic trans-1,2-

diaminocyclohexane. Data sourced from Hassan, Y. (2019).[5][6]
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Caption: Workflow for the resolution of racemic trans-1,2-diaminocyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://chemrj.org/download/vol-4-iss-4-2019/chemrj-2019-04-04-106-109.pdf
https://www.researchgate.net/publication/342819436_A_Simple_and_Fast_Resolution_of_Racemic_Diaminocyclohexane_using_Tartaric_acid
https://www.benchchem.com/product/b1312929?utm_src=pdf-body-img
https://www.benchchem.com/product/b1312929?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. trans-1,2-Diaminocyclohexane - Wikipedia [en.wikipedia.org]

2. pubs.acs.org [pubs.acs.org]

3. pharmtech.com [pharmtech.com]

4. chem.libretexts.org [chem.libretexts.org]

5. chemrj.org [chemrj.org]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Detailed protocol for resolution of racemic trans-1,2-
diaminocyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312929#detailed-protocol-for-resolution-of-racemic-
trans-1-2-diaminocyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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